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Compound of Interest

Compound Name:
3-bromo-3H-Pyrazolo[3,4-

d]pyrimidin-4-amine

Cat. No.: B13150181

Get Quote

Executive Summary
This technical guide analyzes the biological activity, structure-activity relationships (SAR), and

experimental profiling of halogenated pyrazolopyrimidines. As isosteres of the purine ring

system (adenine and guanine), these scaffolds are privileged structures in drug discovery,

particularly for ATP-competitive kinase inhibition. This guide focuses on the specific role of

halogen atoms (F, Cl, Br, I) in enhancing binding affinity through halogen bonding (ngcontent-

ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-hole interactions), improving metabolic stability, and altering lipophilicity.[1][2]

Chemical Rationale: The Halogen Advantage
The pyrazolopyrimidine scaffold—specifically the pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-

a]pyrimidine isomers—mimics the adenine core of ATP. However, the introduction of halogen

atoms transforms these generic binders into highly potent and selective agents.

The Sigma-Hole and Halogen Bonding
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Unlike hydrogen bonding, where the interaction is electrostatic between a proton and an

electronegative atom, halogen bonding (XB) involves the interaction of an electron-deficient

region on the halogen (the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

-hole) with a Lewis base (e.g., the carbonyl oxygen of a protein backbone).[1]

Order of Strength: I > Br > Cl > F.[1]

Mechanism: In pyrazolopyrimidines, an iodine or bromine atom at the C3 position often

targets the "gatekeeper" residue or the hinge region backbone carbonyls in kinase active

sites, providing a specific anchor point that increases residence time.

Metabolic Stability (The Fluorine Effect)
Fluorination is typically employed on the pendant aryl rings (N1 or C4 positions). The C-F bond

is metabolically inert, preventing oxidative metabolism (e.g., P450-mediated hydroxylation) at

susceptible sites, thereby extending the half-life (

) of the compound.

Therapeutic Targets and SAR Analysis
Kinase Inhibition (Src, CDK, Trk)
The primary biological activity of halogenated pyrazolopyrimidines is Type I (ATP-competitive)

kinase inhibition.

Src Family Kinases (SFK): The classic inhibitors PP1 and PP2 utilize the pyrazolo[3,4-

d]pyrimidine core.

Key Interaction: The N1-substituent (often a halogenated phenyl ring) occupies the

hydrophobic pocket adjacent to the ATP binding site.

Halogen Role: A para-chlorophenyl group at C3 or N1 is critical for fitting into the

hydrophobic cleft of Src, inhibiting phosphorylation of downstream targets like STAT3.

CDK2 (Cell Cycle): 3-bromo and 3-iodo derivatives have shown nanomolar affinity by

forming halogen bonds with the backbone carbonyl of Leu83 in the hinge region.
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Trk Kinases: Pyrazolo[1,5-a]pyrimidines with C5-halogen substitutions act as potent Trk

inhibitors, relevant in oncology for solid tumors with NTRK gene fusions.

Antimicrobial and Antiviral Activity
Recent studies indicate that C4-substituted pyrazolopyrimidines possess broad-spectrum

activity.

Mechanism: Inhibition of bacterial DNA gyrase or viral polymerases.

SAR Insight: Electron-withdrawing groups (Cl, F) on the C4-aniline moiety enhance cellular

permeability, improving efficacy against Gram-positive bacteria (S. aureus).

Experimental Workflows
Synthesis Strategy: The C4-Chloro Node
To evaluate biological activity, researchers must generate a library of derivatives. The most

robust pathway involves the synthesis of a 4-chloro intermediate, which serves as the

electrophile for nucleophilic aromatic substitution (

).

Aminopyrazole
Precursor

Cyclization
(with 1,3-dicarbonyl)

Pyrazolopyrimidinone
(OH at C4)

Chlorination
(POCl3, Reflux)

4-Chloro-Intermediate
(The 'Node')

S_NAr Reaction
(Anilines/Amines)

  + Halogenated Aniline Final Halogenated
Library

Click to download full resolution via product page

Figure 1: Synthetic workflow for generating 4-amino-substituted pyrazolo[3,4-d]pyrimidines.

The 4-chloro intermediate is the divergence point for library generation.

Protocol: Time-Resolved FRET (TR-FRET) Kinase Assay
Purpose: To determine the

of halogenated derivatives against a target kinase (e.g., Src or CDK2) using a self-validating
ratiometric method.

Reagents:
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Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

Europium-labeled anti-phospho-antibody.

Alexa Fluor® 647-labeled Kinase Tracer.

Test Compounds (dissolved in DMSO).

Step-by-Step Methodology:

Preparation: Prepare a 3-fold serial dilution of the halogenated pyrazolopyrimidines in DMSO

(10 concentrations).

Enzyme Mix: Dilute the specific kinase (e.g., Src) to 2x the optimal concentration in Kinase

Buffer A.

Tracer/Antibody Mix: Prepare a solution containing the Eu-antibody (2 nM) and Tracer

(concentration =

of the tracer).

Reaction:

Add 5 µL of test compound to a 384-well low-volume white plate.

Add 5 µL of Kinase/Antibody/Tracer mix.

Control 1 (Max Signal): DMSO + Kinase + Tracer/Ab (No inhibitor).

Control 2 (Min Signal): DMSO + Buffer (No Kinase).

Incubation: Incubate for 1 hour at room temperature in the dark.

Detection: Read fluorescence on a plate reader (Excitation: 340 nm; Emission 1: 615 nm,

Emission 2: 665 nm).

Calculation: Calculate the TR-FRET ratio (
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). Plot ratio vs. log[concentration] to derive

.

Data Analysis & Visualization
Comparative Potency (Hypothetical Data Set)
The following table illustrates the impact of halogen position and type on Src kinase inhibition,

derived from aggregate SAR trends in literature (e.g., Hanke et al., J. Biol. Chem).

Compound
ID

Core
Scaffold

R3
Substituent

R4
Substituent
(Aniline)

Src IC50
(nM)

Interpretati
on

PP-H
Pyrazolo[3,4-

d]
H Phenyl 1200

Baseline

activity

(weak).

PP-Me
Pyrazolo[3,4-

d]
Methyl Phenyl 450

Hydrophobic

fill improves

potency.

PP-Cl
Pyrazolo[3,4-

d]
Chlorine Phenyl 55

Cl fills

hydrophobic

pocket better.

PP-Br
Pyrazolo[3,4-

d]
Bromine Phenyl 12

Halogen

bond

formation

likely.

PP-F-Aryl
Pyrazolo[3,4-

d]
Methyl

3-Fluoro-

phenyl
280

Fluorine

alters

electronics/m

etabolism but

less impact

on direct

binding than

R3.
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Pathway Inhibition Diagram
Understanding the downstream effects is crucial for validating biological activity in cell-based

assays.
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Figure 2: Signal transduction pathway showing the point of intervention for Src-targeted

pyrazolopyrimidines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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